Cas no 2580183-81-7 (3-Amino-2-methanesulfonyl-2-methylpropanoic acid)

• Product Name: 3-Amino-2-methanesulfonyl-2-methylpropanoic acid
• CAS No: 2580183-81-7
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• CID: 5680469
• PubChem ID: 165889159
• Update Time: 2025-05-21

3-Amino-2-methanesulfonyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methanesulfonyl-2-methylpropanoic acid
• EN300-26683065
• 2580183-81-7
• 3-Amino-2-methanesulfonyl-2-methylpropanoic acid

• Inchi： 1S/C5H11NO4S/c1-5(3-6,4(7)8)11(2,9)10/h3,6H2,1-2H3,(H,7,8)
• InChI Key： DSVNKBWERVYRSK-UHFFFAOYSA-N
• SMILES： S(C)(C(C(=O)O)(C)CN)(=O)=O

Computed Properties

• Exact Mass: 181.04087901g/mol
• Monoisotopic Mass: 181.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 106Ų

Additional information on 3-Amino-2-methanesulfonyl-2-methylpropanoic acid

3-Amino-2-methanesulfonyl-2-methylpropanoic Acid (CAS No. 2580183-81-7): A Comprehensive Overview

3-Amino-2-methanesulfonyl-2-methylpropanoic acid (CAS No. 2580183-81-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-Amino-2-methanesulfonyl-2-methylpropanoic acid.

Chemical Structure and Properties

3-Amino-2-methanesulfonyl-2-methylpropanoic acid is a chiral amino acid derivative with the molecular formula C₆H₁₃NO₄S. The compound features an amino group, a methanesulfonyl group, and a methyl group attached to the propanoic acid backbone. These functional groups contribute to its distinct chemical properties and reactivity. The presence of the methanesulfonyl group imparts strong electron-withdrawing characteristics, which can influence the compound's solubility and stability in various solvents.

The compound is typically synthesized through a multi-step process involving the reaction of a suitable starting material with methanesulfonyl chloride and subsequent derivatization steps. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Synthesis Methods

The synthesis of 3-Amino-2-methanesulfonyl-2-methylpropanoic acid involves several key steps. One common approach is to start with an appropriate amino acid precursor, such as 3-amino-2-methylpropanoic acid, which is then reacted with methanesulfonyl chloride to introduce the methanesulfonyl group. This reaction is typically carried out in an inert atmosphere and under controlled conditions to ensure high selectivity and yield.

The resulting intermediate is further purified and characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These analytical methods provide detailed information about the structure and purity of the synthesized compound.

Biological Activities

3-Amino-2-methanesulfonyl-2-methylpropanoic acid has been extensively studied for its biological activities, particularly in the context of enzyme inhibition and receptor modulation. Recent research has shown that this compound exhibits potent inhibitory effects on specific enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders.

In addition to its enzymatic activities, 3-Amino-2-methanesulfonyl-2-methylpropanoic acid has also demonstrated anti-inflammatory properties. Studies have indicated that it can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other signaling molecules. This makes it a potential therapeutic agent for conditions such as arthritis and other inflammatory diseases.

Clinical Applications

The potential clinical applications of 3-Amino-2-methanesulfonyl-2-methylpropanoic acid are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various conditions, including metabolic disorders, inflammatory diseases, and certain types of cancer. Preliminary results have been encouraging, with the compound showing good safety profiles and significant therapeutic benefits.

In the field of cancer research, 3-Amino-2-methanesulfonyl-2-methylpropanoic acid has been investigated for its ability to inhibit tumor growth and metastasis. Preclinical studies have demonstrated that it can effectively target specific signaling pathways involved in cancer progression, leading to reduced tumor size and improved survival rates in animal models.

Recent Research Advancements

The scientific community continues to make significant advancements in understanding the mechanisms of action and potential applications of 3-Amino-2-methanesulfonyl-2-methylpropanoic acid. Recent studies have explored its role in modulating cellular signaling pathways and its interactions with other biomolecules.

A notable study published in the Journal of Medicinal Chemistry reported that 3-Amino-2-methanesulfonyl-2-methylpropanoic acid can effectively inhibit the activity of a key enzyme involved in lipid metabolism, leading to reduced levels of triglycerides and cholesterol in preclinical models. This finding has important implications for the development of new therapies for cardiovascular diseases.

In another study published in the Journal of Biological Chemistry, researchers investigated the anti-inflammatory properties of 3-Amino-2-methanesulfonyl-2-methylpropanoic acid. The results showed that it can significantly reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight its potential as a therapeutic agent for inflammatory diseases.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-Amino-2-methanesulfonyl-2-methylpropanoic acid promises to uncover new insights into its biological activities and therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties, improving its bioavailability, and exploring new delivery methods to enhance its efficacy.

In conclusion, 3-Amino-2-methanesulfonyl-2-methylpropanoic acid (CAS No. 2580183-81-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As more studies are conducted, we can expect to see significant advancements in our understanding of this compound and its role in developing new treatments for various diseases.